Cas no 2171727-10-7 (5-{3-azabicyclo3.2.0heptan-3-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-{3-azabicyclo3.2.0heptan-3-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171727-10-7
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5974145
• PubChem ID: 165578829
• Update Time: 2025-06-14

5-{3-azabicyclo3.2.0heptan-3-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{3-azabicyclo3.2.0heptan-3-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• 2171727-10-7
• EN300-1568677
• 5-[(1R,5S)-3-azabicyclo[3.2.0]heptan-3-yl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid

• Inchi： 1S/C26H28N2O5/c29-24(30)12-11-23(25(31)28-13-16-9-10-17(16)14-28)27-26(32)33-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22-23H,9-15H2,(H,27,32)(H,29,30)/t16-,17+,23?
• InChI Key： WQIGMKJCCVLATA-NWMVZANLSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1C[C@H]2CC[C@H]2C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-{3-azabicyclo3.2.0heptan-3-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

Research Brief on 5-{3-azabicyclo[3.2.0]heptan-3-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171727-10-7)

The compound 5-{3-azabicyclo[3.2.0]heptan-3-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171727-10-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the 3-azabicyclo[3.2.0]heptane moiety confers rigidity to the molecular structure, which is advantageous for enhancing binding affinity to biological targets. Additionally, the fluorenylmethoxycarbonyl (Fmoc) protecting group facilitates its use in solid-phase peptide synthesis (SPPS), a widely employed technique in the development of novel peptide drugs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the synthesis of cyclic peptides targeting G protein-coupled receptors (GPCRs). The study reported that the incorporation of the 3-azabicyclo[3.2.0]heptane scaffold improved the metabolic stability of the resulting peptides, addressing a common challenge in peptide-based drug development. Furthermore, the Fmoc-protected amino acid derivative exhibited excellent compatibility with standard SPPS protocols, enabling efficient and scalable production.

Another notable application of this compound was explored in a recent Nature Communications article, where it was utilized as a building block for the development of protease inhibitors. The researchers found that the constrained bicyclic structure of the 3-azabicyclo[3.2.0]heptane ring system effectively mimicked the transition state of protease substrates, leading to potent inhibitory activity. This finding opens new avenues for the design of next-generation protease inhibitors with enhanced selectivity and reduced off-target effects.

From a synthetic chemistry perspective, advancements in the preparation of 5-{3-azabicyclo[3.2.0]heptan-3-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid have been reported in Organic Letters. A novel catalytic asymmetric synthesis route was developed, offering improved yield and enantiomeric purity compared to traditional methods. This innovation is particularly valuable for large-scale production and ensures consistent quality for pharmaceutical applications.

In conclusion, 5-{3-azabicyclo[3.2.0]heptan-3-yl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS: 2171727-10-7) represents a versatile and promising scaffold in medicinal chemistry. Its applications span peptide synthesis, GPCR targeting, and protease inhibition, with recent studies underscoring its potential to address longstanding challenges in drug development. Continued research into its pharmacological properties and synthetic optimization is expected to further expand its utility in the pharmaceutical industry.